(1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine

• IUPAC Name: [1-(cyclobutylmethyl)imidazo[1,2-b]pyrazol-7-yl]methanamine
• InChI: InChI=1S/C11H16N4/c12-6-10-7-13-15-5-4-14(11(10)15)8-9-2-1-3-9/h4-5,7,9H,1-3,6,8,12H2
• InChI Key: GJQKEWGDBDHBRF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CN2C=CN3C2=C(C=N3)CN
• Molecular Formula: C11H16N4
• Molecular Weight: 204.27 g/mol
• CAS No.: 2098012-59-8

Description

“(1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine” is a chemical compound with the molecular formula C11H16N4. It is also known as CBMPM.

Molecular Structure Analysis

The InChI code for this compound is InChI=1S/C11H16N4/c12-6-10-7-13-15-5-4-14(11(10)15)8-9-2-1-3-9/h4-5,7,9H,1-3,6,8,12H2. This code provides a detailed description of the molecule’s structure, including the positions of the atoms and the types of bonds between them.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 165.24 g/mol. It is a liquid at room temperature.

Scientific Research Applications

Novel Synthesis Methods

• Research has developed ambient-temperature synthesis techniques for related compounds, such as (E)-N-(3-(tert-butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanamine, showcasing efficient condensation reactions and characterizations (Becerra, Cobo, & Castillo, 2021).
• An efficient synthesis of 1H-imidazo[1,2-b]pyrazole libraries via multicomponent reactions demonstrates the versatility of these compounds. This research also explored their antimicrobial properties, indicating potential pharmaceutical applications (Babariya & Naliapara, 2017).

Chemical Properties and Applications

• Studies have delved into the chemical properties and reactivity of imidazo[1,2-b]pyrazole derivatives. For example, the synthesis of functionalized indole-3-yl pyrazole derivatives from 3-cyanoacetylindole has been investigated for its pharmaceutical interest, indicating the scope for developing novel therapeutic agents (El‐Mekabaty, Mesbah, & Fadda, 2017).
• The design and synthesis of novel derivatives for antibacterial activities have been reported. This includes the synthesis of 1-(8-(ayloxy)-2-(trifluoromethyl)Imidazo[1, 2-a]pyrazin-6-yl) Ethan-1-Amine Derivatives, illustrating the potential for developing new antibacterial agents (Prasad, 2021).

Safety and Hazards

The compound is classified as dangerous, with hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation). Precautionary measures include avoiding inhalation, skin contact, and eye contact, and using personal protective equipment.

Future Directions

While specific future directions for this compound are not available in the retrieved data, compounds of this type are often subjects of research in various fields, including medicinal chemistry. Future research could explore its potential applications in these areas.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by (1-(cyclobutylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . .